2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H19F3N2O3S2/c19-18(20,21)14-7-1-2-8-15(14)22-16(24)12-13-6-3-4-10-23(13)28(25,26)17-9-5-11-27-17/h1-2,5,7-9,11,13H,3-4,6,10,12H2,(H,22,24)
• InChI Key: CCQQNCGVDIQWNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC=CC=C2C(F)(F)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H19F3N2O3S2
• Molecular Weight: 432.5 g/mol

Description

2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H19F3N2O3S2 and its molecular weight is 432.48. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Potential Therapeutic Applications

Compounds structurally related to "2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)-N-(2-(trifluoromethyl)phenyl)acetamide" have been explored for their pharmacological properties, including their potential as κ-opioid receptor antagonists. For instance, a study on "2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242)" highlighted its high affinity for κ-opioid receptors and potential therapeutic implications in treating depression and addiction disorders (Grimwood et al., 2011). This suggests that similar compounds may have therapeutic relevance in neurology and psychiatry.

Antimicrobial and Antitumor Activities

Some derivatives structurally akin to the compound have been synthesized and evaluated for their biological activities. For example, derivatives bearing piperidine moieties have demonstrated promising antimicrobial activities (Khalid et al., 2016). Additionally, novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives with sulfone moieties have shown significant in vitro anticancer activity against human breast cancer cell lines (Al-Said et al., 2011). These studies indicate the potential of sulfonamide and piperidine-containing compounds in developing new antimicrobial and anticancer agents.

Synthetic Applications and Chemical Properties

The compound "this compound" and its analogs could also have significant synthetic utility in organic chemistry. For instance, the use of sulfonamides in conjunction with acetylene and amines in synthetic reactions has been documented, showcasing the versatility of these compounds in constructing complex molecular architectures (Shainyan et al., 2019).